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methylpyridine

CAS No.: 2404734-35-4

Cat. No.: B6293307

Get Quote

Executive Summary
This technical guide outlines the rigorous protocol for the single-crystal X-ray diffraction (SC-

XRD) analysis of 5-Chloro-2-isopropoxy-4-methylpyridine.[1][2] As a critical intermediate in

the synthesis of polysubstituted pyridine pharmacophores (structurally analogous to ALK

inhibitors like Crizotinib), definitive structural confirmation is required to verify regioselectivity

during synthesis—specifically distinguishing the 2-isopropoxy isomer from potential 4-

isopropoxy byproducts.[1][2]

This document details the workflow from difficult crystallization (handling low-melting solids) to

advanced structure refinement, addressing common challenges such as isopropyl group

disorder and halogen bonding.[2]

Chemical Context & Structural Challenges[1][2][3][4]
[5][6][7]
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The Regioselectivity Challenge
In the nucleophilic aromatic substitution (

) of 2,5-dichloro-4-methylpyridine, the 2-position is electronically activated by the ring nitrogen.
[1][2] However, steric hindrance from the 4-methyl group and the inductive effect of the 5-chloro
substituent can lead to ambiguity.[2] SC-XRD provides the only unambiguous confirmation of
the ether linkage position.[2]

Crystallographic Properties[2][8]
Molecular Formula:

[2]

Expected Morphology: Likely a low-melting solid or viscous oil at room temperature due to

the flexible isopropoxy chain disrupting efficient packing.[1][2]

Key Structural Features:

Halogen Bonding: The Cl atom at C5 often engages in

or

interactions.[1][2]

Conformational Disorder: The terminal isopropyl methyl groups frequently exhibit high

thermal motion or rotational disorder.[1][2]

Experimental Protocol: Crystallization Strategy
Since the neutral molecule may be an oil or have a low melting point, standard evaporation

often fails.[2] Two parallel workflows are recommended: In Situ Cryo-Crystallization (for oils)

and Salt Formation (for solids).[1][2]

Workflow A: Salt Derivatization (Recommended)
Protonation of the pyridine nitrogen eliminates the flexibility of the lone pair and introduces

strong hydrogen bond donors (
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), facilitating lattice formation.[2]

Reagent: Picric acid or Hydrochloric acid (etherial).[1][2]

Method:

Dissolve 50 mg of the target compound in minimal ethanol.[2]

Add 1.05 equivalents of picric acid (saturated EtOH solution).

Allow slow evaporation at

.

Rationale: Picrate salts of pyridines crystallize readily due to

stacking between the electron-deficient picrate and the pyridine ring [1].[1][2]

Workflow B: Low-Temperature In Situ Crystallization
If the neutral structure is strictly required:

Seal the neat liquid in a Lindemann capillary (

mm diameter).

Mount on the goniometer and flash-cool to

K.[2]

Use an optical heating laser (OHZ) to zone-refine the polycrystal into a single crystal directly

on the diffractometer.[2]

Data Collection & Reduction
Instrument Parameters

Source: Cu

(
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Å) is preferred over Mo

for this light-atom organic molecule to maximize diffraction intensity at high angles.[1][2]

Temperature:100 K (Cryogenic) is mandatory.[1][2]

Reasoning: Reduces the thermal ellipsoid volume of the isopropyl group, allowing for the

resolution of disorder models.

Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate absorption

correction, which is critical given the Chlorine atom (

for Cu radiation).[2]

Data Processing Table
Parameter Setting/Standard Rationale

Resolution Limit Å (min)
Required for accurate bond

length determination.[1][2]

Completeness

Prevents missing reflections in

low-symmetry space groups.[1]

[2]

Target

Indicates high internal

consistency of equivalent

reflections.[2][3]

Absorption Correction Multi-scan (SADABS)

Corrects for crystal shape

anisotropy and capillary glass.

[2]

Structure Solution & Refinement
Phasing
Use Intrinsic Phasing (SHELXT).[1][2] The presence of the Chlorine atom provides sufficient

anomalous scattering signal to resolve the phase problem efficiently [2].[2]

Refinement Strategy (SHELXL)
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The critical step for this molecule is handling the isopropoxy group.[2]

Initial Pass: Refine all non-hydrogen atoms anisotropically.

Hydrogen Placement: Use a riding model (HFIX 43 for aromatic, HFIX 137 for methyls).[2]

Disorder Handling:

If the isopropyl group shows elongated ellipsoids, apply a split model.[2]

Use the PART 1 and PART 2 commands to assign occupancy (variable FVAR).[2]

Apply similarity restraints (SAME or SADI) to bond lengths and angles of the disordered

components to maintain chemically reasonable geometry.[2]
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Crude 5-Chloro-2-isopropoxy-4-methylpyridine
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Figure 1: Decision matrix for the crystallographic analysis of low-melting pyridine derivatives.
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Expected Structural Metrics & Validation
To validate the solved structure, compare geometric parameters against the Cambridge

Structural Database (CSD) averages for 2-alkoxypyridines.[2]

Geometric Benchmarks
C(2)-O(Ether) Bond: Expected length

Å.[1][2] A significantly shorter bond indicates partial double-bond character due to resonance
with the pyridine ring.[1][2]

C(5)-Cl Bond: Expected length

Å.[2]

C-N-C Angle: The internal pyridine angle at Nitrogen should be

(typically

) due to the lone pair repulsion.[2]

Hirshfeld Surface Analysis
Post-refinement, generate Hirshfeld surfaces (using CrystalExplorer) to map intermolecular

interactions.[2]

Look for: Red spots on the

surface near the Chlorine atom.[2]

Significance: These indicate Halogen Bonding (

or

), which are crucial for stabilizing the crystal lattice in the absence of strong H-donors [3].[1]
[2]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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